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Compound of Interest

Compound Name: BIIB129

Cat. No.: B12367742 Get Quote

Essential Safety and Handling Guide for BIIB129
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

BIIB129, a covalent, selective, small molecule inhibitor of Bruton's tyrosine kinase (BTK).

Given that BIIB129 is intended for research use only, and comprehensive safety data is not

widely available, a conservative approach to handling based on best practices for potent

research compounds is essential.[1]

Hazard Identification and Risk Assessment
BIIB129 is a covalent inhibitor, designed to form a stable, long-lasting bond with its target

protein.[1] While specific toxicology data is not publicly available, researchers should assume

that this compound is biologically active and potentially hazardous. The primary routes of

occupational exposure in a laboratory setting are inhalation of aerosols, dermal contact, and

accidental ingestion.

Key Considerations:

Covalent Mechanism: As a covalent inhibitor, BIIB129 is reactive and can potentially modify

other proteins beyond its intended target. This necessitates stringent measures to prevent

direct contact.
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Unknown Hazards: The full toxicological profile of BIIB129 is not yet characterized.

Therefore, it should be handled as a compound of unknown toxicity.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling BIIB129. The following

table summarizes the recommended PPE for handling both the solid (powder) and solution

forms of the compound.
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Protection Type Equipment
Key Specifications and

Procedures

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Ensure gloves

are rated for chemical

resistance. Change the outer

glove immediately if

contaminated. Remove both

pairs upon leaving the work

area.

Eye and Face Protection
Safety Goggles with Side

Shields & Face Shield

Goggles must be worn at all

times when handling BIIB129

in any form. A face shield

should be worn in addition to

goggles when there is a risk of

splashes or aerosol

generation.

Body Protection Disposable Gown

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs is required. The

gown should be discarded as

hazardous waste after use or if

contaminated.

Respiratory Protection N95 Respirator or Higher

When handling the powder

form of BIIB129 outside of a

certified chemical fume hood

or biological safety cabinet, a

NIOSH-approved N95

respirator or higher level of

respiratory protection is

necessary to prevent

inhalation.
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Adherence to standard laboratory operating procedures for potent compounds is critical to

minimize exposure risk.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable bench paper.

Weighing (Solid Form): Whenever possible, weigh the solid form of BIIB129 within a certified

chemical fume hood or a powder containment hood to minimize the risk of inhalation.

Reconstitution (Solutions): Prepare solutions within a chemical fume hood. When dissolving

the compound, add the solvent slowly to the solid to avoid splashing. BIIB129 is soluble in

DMSO.[1]

Storage: Store BIIB129 as recommended by the supplier, typically at -20°C for long-term

storage.[2] Keep the container tightly sealed and clearly labeled.

Decontamination: After handling, decontaminate all surfaces with an appropriate cleaning

agent. Dispose of all contaminated disposable materials as hazardous waste.

Spill and Exposure Management
Immediate and appropriate action is crucial in the event of a spill or personnel exposure.

Spill Response:

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand). Gently sweep or scoop the absorbed material into a labeled hazardous waste

container. Clean the spill area with a suitable detergent and water.

Large Spills: Evacuate the area and prevent entry. Contact your institution's Environmental

Health and Safety (EHS) department immediately.

Exposure Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste contaminated with BIIB129 must be treated as hazardous chemical waste.

Waste Segregation and Disposal Workflow:

Waste Generation

Waste Collection

Final Disposal

Solid Waste
(Unused compound, contaminated gloves, gowns, bench paper)

Labeled Hazardous
Solid Waste Container

Liquid Waste
(Unused solutions, solvent rinses)

Labeled Hazardous
Liquid Waste Container

Sharps Waste
(Contaminated needles, pipette tips)

Puncture-Resistant
Sharps Container

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BIIB129 waste.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "BIIB129," and any other components of the waste mixture.
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Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic until they are collected for disposal by your institution's EHS department.

Never dispose of BIIB129 or contaminated materials in the regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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